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Compound of Interest

Compound Name: 4-Methylsulfonylacetophenone

Cat. No.: B052587

An In-depth Technical Guide to 4-
Methylsulfonylacetophenone

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylsulfonylacetophenone, a key organic intermediate, plays a significant role in the
synthesis of various pharmacologically active molecules. Its chemical structure, featuring a
methylsulfonyl group and an acetophenone moiety, makes it a valuable building block in
medicinal chemistry, particularly in the development of anti-inflammatory drugs. This technical
guide provides a comprehensive overview of its chemical properties, synthesis, and analytical
characterization, tailored for professionals in research and drug development.

Core Molecular Data

4-Methylsulfonylacetophenone is a white to slightly yellow crystalline powder.[1] Its
fundamental molecular and physical properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b052587?utm_src=pdf-interest
https://www.benchchem.com/product/b052587?utm_src=pdf-body
https://www.benchchem.com/product/b052587?utm_src=pdf-body
https://cpb-us-e1.wpmucdn.com/sites.ucsc.edu/dist/9/291/files/2015/11/IR-Table-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source
Molecular Formula CoH1003S [2]
Molecular Weight 198.24 g/mol [2]
1-(4-
IUPAC Name [2]
methylsulfonylphenyl)ethanone
CAS Number 10297-73-1 [2]
Melting Point 126-129 °C [1]
CC(=0)C1=CC=C(C=C1)S(=0
SMILES [2]
)(=0)C
KAVZYDHKJINABPC-
InChlKey [2]

UHFFFAOYSA-N

Spectroscopic and Analytical Data

A summary of the key spectroscopic data for 4-Methylsulfonylacetophenone is provided

below, which is crucial for its identification and characterization.

Analytical Technique

Data

1H NMR (CDCls)

5 2.68 (s, 3H, COCHs), 3.09 (s, 3H, SO2CHs),
8.06 (dd, J = 1.8, 6.7 Hz, 2H, phenyl H-2, H-6),
8.14 (dd, J = 1.8, 6.7 Hz, 2H, phenyl H-3, H-5)

13C NMR (CDCls)

0 26.5, 44.5,127.5, 129.5, 140.0, 142.0, 196.5

Infrared (IR)

1684 cm~1 (C=0), 1318 cm™1, 1154 cm~1 (SO2)

Mass Spectrometry (GC-MS)

m/z: 198 (M+), 183, 121

Experimental Protocols
Synthesis of 4-Methylsulfonylacetophenone
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This protocol describes the synthesis of 4-Methylsulfonylacetophenone from 4-fluoro-
acetophenone and sodium methanesulfinate.

Materials:

4-Fluoro-acetophenone (20 mmoles)

Sodium methanesulfinate (22 mmoles)

Dimethyl sulphoxide (DMSOQO) (15 mL)
e Ice
Procedure:

» Dissolve 4-fluoro-acetophenone (2.76 g, 20 mmoles) and sodium methanesulfinate (2.25 g,
22 mmoles) in dimethyl sulphoxide (15 mL).

« Stir the mixture at 120 °C for 15 hours.

o After 15 hours, pour the reaction mixture over 50 g of ice.

o Collect the solid that forms by filtration.

e Dry the collected solid to yield 4-Methylsulfonylacetophenone.

Expected Yield: Approximately 70% (2.77 g).

HPLC Method for Purity Analysis

This representative HPLC method can be used for the purity assessment of 4-
Methylsulfonylacetophenone. Method validation is recommended for specific applications.

Chromatographic Conditions:
e Column: C18 (e.g., 250 mm x 4.6 mm, 5 um)

» Mobile Phase: A gradient of 0.1% Formic Acid in Water (A) and Acetonitrile (B) can be
employed. A typical starting condition could be 80:20 (A:B) with a gradient to increase the

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b052587?utm_src=pdf-body
https://www.benchchem.com/product/b052587?utm_src=pdf-body
https://www.benchchem.com/product/b052587?utm_src=pdf-body
https://www.benchchem.com/product/b052587?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

organic phase.

Flow Rate: 1.0 mL/min

Detection: UV at 254 nm

Injection Volume: 10 pL

Column Temperature: 25 °C
Sample Preparation:

o Prepare a stock solution of 4-Methylsulfonylacetophenone in a suitable solvent such as
acetonitrile or a mixture of acetonitrile and water.

 Dilute the stock solution to an appropriate concentration for analysis.

Applications in Drug Development

4-Methylsulfonylacetophenone is a crucial intermediate in the synthesis of selective COX-2
inhibitors, a class of non-steroidal anti-inflammatory drugs (NSAIDs). One notable example is
its use in the synthesis of Rofecoxib.

Logical Workflow for the Synthesis of 4-
Methylsulfonylacetophenone
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Caption: Synthesis workflow for 4-Methylsulfonylacetophenone.

COX-2 Signaling Pathway and Inhibition
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The cyclooxygenase-2 (COX-2) enzyme is a key player in the inflammatory response. It
catalyzes the conversion of arachidonic acid to prostaglandins, which are signaling molecules
that mediate pain and inflammation. Selective COX-2 inhibitors, often synthesized using 4-
Methylsulfonylacetophenone derivatives, block this pathway, thereby reducing inflammation
with a lower risk of gastrointestinal side effects compared to non-selective NSAIDs.
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Caption: Inhibition of the COX-2 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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